Cas no 1307231-21-5 (tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate)

• Product Name: tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate
• CAS No: 1307231-21-5
• MF: C₁₄H₁₈BrNO₂
• MW: 312.20
• MDL: MFCD31693553
• CID: 4668732
• PubChem ID: 58367142
• Update Time: 2025-06-15

tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (S)-(4-Bromo-indan-1-yl)-carbamic acid tert-butyl ester
• N-[(1S)-4-Bromo-2,3-dihydro-1H-inden-1-yl]carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate

• MDL： MFCD31693553

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.024 g/l) (25 º C),

Additional information on tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate

Professional Introduction to Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 1307231-21-5)

Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate, identified by its CAS number 1307231-21-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a brominated indane core, which is a key feature that contributes to its unique chemical properties and reactivity.

The tert-butyl moiety attached to the carbamate group not only enhances the stability of the molecule but also influences its solubility and metabolic behavior. This modification is particularly important in drug design, as it can affect how the compound interacts with biological targets and how it is processed within the body. The presence of the (1S) configuration at the chiral center further underscores the compound's complexity and its potential for enantioselective interactions, a crucial consideration in modern drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the structural and functional properties of Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate. These studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. Specifically, the brominated indane scaffold has been shown to exhibit inhibitory activity against various enzymes and receptors, making it a promising candidate for further exploration in drug discovery.

In particular, research has focused on its interaction with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The bromine atom in the indane ring is believed to play a critical role in modulating these interactions, potentially leading to the development of new anti-inflammatory drugs with improved efficacy and reduced side effects. Additionally, the carbamate group has been implicated in binding to specific protein targets, which could be exploited for the design of targeted therapies.

The synthesis of Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The synthesis typically begins with the preparation of the indane core through a series of functional group transformations. Subsequent steps include the introduction of the bromine atom at the 4-position and the installation of the carbamate group with high enantioselectivity. These synthetic strategies highlight the importance of advanced organic chemistry techniques in producing complex molecules like this one.

One of the most notable challenges in working with Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate is maintaining its stability under various conditions. The presence of both bromine and chiral centers makes the molecule susceptible to degradation if not handled properly. Researchers have employed protective group strategies and optimized storage conditions to mitigate these issues. These efforts are essential for ensuring that experimental results are reliable and that the compound can be effectively utilized in downstream applications.

The pharmacological profile of Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate has been extensively studied in vitro using various bioassays. These studies have revealed its potential as an inhibitor of enzymes associated with pain and inflammation. For instance, preliminary data suggest that it may interact with COX enzymes in a manner similar to nonsteroidal anti-inflammatory drugs (NSAIDs), but with potentially fewer gastrointestinal side effects. This makes it an attractive candidate for further development as a novel therapeutic agent.

Furthermore, preclinical studies have explored its effects on cellular pathways relevant to cancer biology. The brominated indane core has been shown to disrupt certain signaling cascades involved in tumor growth and metastasis. While these findings are still preliminary, they open up exciting possibilities for developing new anticancer drugs based on this scaffold. The combination of anti-inflammatory and anticancer activities makes Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate a multifunctional compound with broad therapeutic potential.

The growing interest in this compound has also spurred innovation in synthetic methodologies. Researchers are developing more efficient synthetic routes that minimize waste and improve yield. Additionally, green chemistry principles are being incorporated into these processes to make them more environmentally sustainable. These advancements not only enhance the accessibility of Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate but also contribute to more sustainable practices in pharmaceutical synthesis.

In conclusion, Tert-butyl N-(1S)-4-bromo-2,3-dihydro-1H-inden-1-ylcarbamate (CAS No. 1307231-21-5) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique chemical properties, derived from its brominated indane core and carbamate group, make it a valuable tool for developing new therapeutic agents. Ongoing research continues to uncover its biological activities and refine synthetic strategies for its production. As our understanding of this compound grows, so does its promise as a contributor to future medical breakthroughs.